Cas no 887220-58-8 (5-(4-benzylpiperidin-1-yl)(4-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-benzylpiperidin-1-yl)(4-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887220-58-8
• MF: C₂₇H₂₅ClN₄O₂S
• MW: 505.031003713608
• CID: 6173669
• PubChem ID: 16810266
• Update Time: 2025-05-21

5-(4-benzylpiperidin-1-yl)(4-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzylpiperidin-1-yl)(4-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• AKOS024661925
• 887220-58-8
• 5-[(4-benzylpiperidin-1-yl)-(4-chlorophenyl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(4-benzylpiperidin-1-yl)(4-chlorophenyl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-((4-benzylpiperidin-1-yl)(4-chlorophenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• F2575-0090

• Inchi： 1S/C27H25ClN4O2S/c28-21-10-8-20(9-11-21)23(31-14-12-19(13-15-31)17-18-5-2-1-3-6-18)24-26(33)32-27(35-24)29-25(30-32)22-7-4-16-34-22/h1-11,16,19,23,33H,12-15,17H2
• InChI Key： CWTFIJDYWUURRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(N2C(=NC(C3=CC=CO3)=N2)S1)O)N1CCC(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 504.1386749g/mol
• Monoisotopic Mass: 504.1386749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 95Ų

Additional information on 5-(4-benzylpiperidin-1-yl)(4-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

Research Brief on 5-(4-benzylpiperidin-1-yl)(4-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 887220-58-8)

The compound 5-(4-benzylpiperidin-1-yl)(4-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 887220-58-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the compound's unique structural features, which combine a benzylpiperidine moiety with a chlorophenyl group and a furan-substituted triazolothiazole core. This hybrid structure is believed to contribute to its selective binding affinity for specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro assays suggest that the compound exhibits moderate to high affinity for serotonin and dopamine receptors, making it a candidate for further investigation in neuropsychiatric disorders.

One of the key advancements in the synthesis of 887220-58-8 involves a multi-step protocol that optimizes yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts to enhance the efficiency of the triazolothiazole ring formation. This method reduced side reactions and improved overall scalability, addressing one of the major challenges in the compound's production.

Pharmacokinetic studies of 5-(4-benzylpiperidin-1-yl)(4-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol have revealed promising oral bioavailability and blood-brain barrier penetration in rodent models. However, metabolic stability remains a concern, as cytochrome P450-mediated degradation was observed in liver microsome assays. Researchers are currently exploring structural modifications to mitigate this issue while retaining the compound's pharmacological activity.

In terms of therapeutic potential, recent preclinical data indicate that the compound may have applications in treating anxiety and depression. A 2024 study demonstrated its efficacy in reducing stress-induced behaviors in murine models, with a favorable side-effect profile compared to existing anxiolytics. These findings have spurred interest in initiating Phase I clinical trials, though further toxicology studies are required to ensure safety.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action. While its receptor-binding properties are well-documented, downstream signaling pathways and long-term effects are still under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these knowledge gaps and accelerate translational research.

In conclusion, 887220-58-8 represents a compelling case study in the rational design of hybrid therapeutics. Its unique chemical architecture and multifaceted biological activity underscore the importance of interdisciplinary approaches in modern drug discovery. Future research should focus on optimizing its pharmacokinetic profile and validating its therapeutic potential in human trials.